Cas no 1340100-40-4 (3-(2-fluorophenyl)methylpiperidin-3-ol)

• Product Name: 3-(2-fluorophenyl)methylpiperidin-3-ol
• CAS No: 1340100-40-4
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 5857913
• PubChem ID: 63588685
• Update Time: 2025-06-15

3-(2-fluorophenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 3-[(2-fluorophenyl)methyl]-
• 3-(2-fluorophenyl)methylpiperidin-3-ol
• CS-0353551
• 3-[(2-fluorophenyl)methyl]piperidin-3-ol
• 3-(2-Fluorobenzyl)piperidin-3-ol
• AKOS012898145
• 1340100-40-4
• EN300-1828174

• Inchi： 1S/C12H16FNO/c13-11-5-2-1-4-10(11)8-12(15)6-3-7-14-9-12/h1-2,4-5,14-15H,3,6-9H2
• InChI Key： RMRUZCPBAAULAF-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2=CC=CC=C2F)(O)C1

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 326.3±27.0 °C(Predicted)
• pka: 14.41±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on 3-(2-fluorophenyl)methylpiperidin-3-ol

Research Brief on 3-(2-fluorophenyl)methylpiperidin-3-ol (CAS: 1340100-40-4): Recent Advances and Applications

The compound 3-(2-fluorophenyl)methylpiperidin-3-ol (CAS: 1340100-40-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorophenyl and piperidin-3-ol moieties, exhibits promising potential as a scaffold for drug development, particularly in the areas of central nervous system (CNS) disorders and receptor modulation. Recent studies have explored its synthesis, pharmacological properties, and therapeutic applications, shedding light on its mechanistic pathways and biological targets.

One of the key advancements in the study of 3-(2-fluorophenyl)methylpiperidin-3-ol is its role as a selective ligand for sigma receptors, which are implicated in various neurological and psychiatric conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for sigma-1 receptors, with potential applications in neuroprotection and pain management. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's interaction with sigma-1 receptors, revealing a binding mode that could be optimized for enhanced selectivity and efficacy.

In addition to its receptor-binding properties, 3-(2-fluorophenyl)methylpiperidin-3-ol has been investigated for its metabolic stability and pharmacokinetic profile. A recent preclinical study highlighted its favorable oral bioavailability and brain penetration, making it a viable candidate for CNS-targeted therapies. The study employed LC-MS/MS techniques to quantify the compound's plasma and brain concentrations in rodent models, providing critical insights into its absorption, distribution, and elimination characteristics.

Another area of interest is the compound's potential as a precursor for the synthesis of novel derivatives with improved pharmacological properties. Researchers have reported the successful modification of the piperidin-3-ol core to enhance its binding affinity and reduce off-target effects. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of fluorinated analogs of 3-(2-fluorophenyl)methylpiperidin-3-ol, which exhibited superior potency in inhibiting amyloid-beta aggregation, a hallmark of Alzheimer's disease.

Despite these promising findings, challenges remain in the clinical translation of 3-(2-fluorophenyl)methylpiperidin-3-ol. Issues such as dose-dependent toxicity and the need for further optimization of its pharmacokinetic properties must be addressed. Ongoing research aims to explore its therapeutic potential in larger animal models and to identify synergistic combinations with existing drugs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 3-(2-fluorophenyl)methylpiperidin-3-ol (CAS: 1340100-40-4) represents a promising candidate for drug development, with applications spanning neurology, psychiatry, and beyond. Its unique chemical structure and versatile pharmacological profile make it a valuable subject of ongoing research. Future studies should focus on optimizing its properties and validating its efficacy in clinical settings, paving the way for its potential use in treating complex diseases.